Preparation of 3-Chloro-4-methoxy-1-benzofuran-2-carboxylic acid from salicylaldehyde
Preparation of 3-Chloro-4-methoxy-1-benzofuran-2-carboxylic acid from salicylaldehyde
Executive Summary
This technical guide details the scalable, regioselective synthesis of 3-Chloro-4-methoxy-1-benzofuran-2-carboxylic acid . Unlike generic benzofuran protocols, this route addresses the specific challenge of installing the 4-methoxy substituent and the 3-chloro group with high positional fidelity. The methodology leverages chelation-controlled selective demethylation to access the rare 6-methoxysalicylaldehyde precursor, followed by a Rap-Stoermer cyclization and a late-stage electrophilic chlorination .
Retrosynthetic Analysis
The target molecule features a benzofuran core with a carboxylic acid at C2, a chlorine atom at C3, and a methoxy group at C4.[1]
-
Disconnection 1 (C3-Cl): The C3-Cl bond is formed via electrophilic aromatic substitution (EAS) on the electron-rich benzofuran ring. The C2-ester group directs the halogen to the C3 position, which is further activated by the ortho-methoxy group at C4.
-
Disconnection 2 (Ring Formation): The benzofuran skeleton is constructed via the condensation of a salicylaldehyde derivative with an alkyl haloacetate.
-
Critical Precursor Identification: To achieve a 4-methoxy substituent in the final benzofuran, the starting material must be 6-methoxysalicylaldehyde (2-hydroxy-6-methoxybenzaldehyde). Standard commercial salicylaldehydes (e.g., 3-methoxy or 4-methoxy) would yield the wrong isomers (6-methoxy or 5-methoxy benzofurans, respectively).
Experimental Workflow
Phase 1: Precursor Synthesis (Selective Demethylation)
Objective: Preparation of 2-hydroxy-6-methoxybenzaldehyde from 2,6-dimethoxybenzaldehyde.
-
Rationale: 2,6-Dimethoxybenzaldehyde is commercially available and cost-effective. Direct formylation of 3-methoxyphenol often yields mixtures. Selective demethylation using Lewis acids exploits the chelation effect of the carbonyl oxygen to exclusively cleave the ortho-methoxy group.
Protocol:
-
Dissolution: Dissolve 2,6-dimethoxybenzaldehyde (1.0 eq) in anhydrous dichloromethane (DCM) under inert atmosphere (
). -
Lewis Acid Addition: Cool to 0°C. Slowly add Aluminum Chloride (
, 1.1 eq) or Magnesium Iodide ( ). The carbonyl oxygen coordinates with the metal, directing nucleophilic attack to the adjacent methyl group.[1] -
Reaction: Stir at 0°C for 1 hour, then warm to room temperature (RT) for 2-4 hours. Monitor by TLC (the product is less polar than the starting material due to intramolecular H-bonding).
-
Quench: Pour into ice-cold dilute HCl.
-
Workup: Extract with DCM, wash with brine, dry over
. -
Yield: Typically 85-95%. The product, 2-hydroxy-6-methoxybenzaldehyde , is a pale yellow solid.[2]
Phase 2: Benzofuran Ring Construction
Objective: Synthesis of Ethyl 4-methoxybenzofuran-2-carboxylate.
-
Mechanism: Base-mediated O-alkylation of the phenol followed by intramolecular aldol condensation (Rap-Stoermer type) and dehydration.
Protocol:
-
Reagents: Suspend 2-hydroxy-6-methoxybenzaldehyde (1.0 eq) and anhydrous Potassium Carbonate (
, 2.5 eq) in DMF. -
Alkylation: Add Ethyl Chloroacetate (1.2 eq) dropwise.
-
Cyclization: Heat the mixture to 80-90°C for 4-6 hours.
-
Note: The initial O-alkylation intermediate often cyclizes spontaneously at this temperature. If the intermediate isolates, treat with sodium ethoxide (NaOEt) in ethanol to force cyclization.[1]
-
-
Workup: Pour into water. The ester product usually precipitates. Filter and wash with water. Recrystallize from ethanol if necessary.
-
Product: Ethyl 4-methoxybenzofuran-2-carboxylate .
Phase 3: Regioselective Chlorination
Objective: Installation of the Chlorine atom at C3.
-
Selectivity: The C2-ester deactivates the ring, but the C4-methoxy group strongly activates the C3 position (ortho-direction). C3 is the kinetic product of halogenation in benzofuran-2-esters.
Protocol:
-
Solvent System: Dissolve the ethyl ester from Phase 2 in Chloroform (
) or Acetic Acid. -
Chlorinating Agent: Add Sulfuryl Chloride (
, 1.1 eq) dropwise at 0°C.-
Alternative: Chlorine gas (
) can be bubbled through, but offers better stoichiometry control.[1]
-
-
Reaction: Stir at RT for 2 hours. If reaction is sluggish, warm to 40°C.
-
Monitoring: HPLC/TLC should show conversion to a slightly less polar spot.
-
Workup: Wash with saturated
to remove acid byproducts.[1] Evaporate solvent.[1][3] -
Product: Ethyl 3-chloro-4-methoxybenzofuran-2-carboxylate .
Phase 4: Hydrolysis to Final Acid
Objective: Saponification of the ester to the carboxylic acid.[1]
Protocol:
-
Hydrolysis: Dissolve the chlorinated ester in a mixture of THF/MeOH (1:1). Add 2M NaOH (3.0 eq).
-
Reaction: Stir at RT for 2-3 hours.
-
Acidification: Evaporate volatiles. Dilute residue with water.[1] Acidify carefully with 1M HCl to pH 2-3.
-
Isolation: The target acid will precipitate as a white/off-white solid. Filter, wash with cold water, and dry under vacuum.[1]
Pathway Visualization
Figure 1: Step-wise synthetic pathway from commercial precursors to the target benzofuran acid.
Reagents and Process Parameters
| Step | Reagent | Solvent | Temp | Key Critical Quality Attribute (CQA) |
| 1 | DCM | 0°C | Selectivity: Ensure only mono-demethylation occurs. Over-reaction yields resorcinol derivatives. | |
| 2 | Ethyl chloroacetate | DMF | 90°C | Conversion: Complete consumption of aldehyde to prevent side reactions in the next step.[1] |
| 3 | RT | Regiochemistry: Confirm Cl addition at C3 via NMR (loss of C3-H singlet at ~7.4 ppm). | ||
| 4 | NaOH (2M) | THF/MeOH | RT | Purity: Ensure complete removal of ester; avoid decarboxylation (do not overheat acidic workup). |
Troubleshooting & Scientific Validation
-
Regioselectivity of Chlorination:
-
Risk: Chlorination might occur on the benzene ring (C5 or C7) if the reaction is too hot or if excess reagent is used.
-
Validation: The C3 proton in benzofuran typically appears as a singlet around 7.2–7.6 ppm in
-NMR. The disappearance of this singlet confirms substitution at C3.[1] The C4-methoxy group exerts a steric shielding effect but electronically directs ortho (to C3) and para (to C5). Since C3 is part of the electron-rich furan ring, it is kinetically favored.
-
-
Demethylation Specificity:
-
Mechanism:[4][5] The reaction relies on the formation of a stable 6-membered chelate ring between the aluminum, the carbonyl oxygen, and the ortho-phenolic oxygen.[1] The meta-methoxy group (position 6 relative to carbonyl, or position 2 in original numbering) cannot form this chelate and is thus preserved.
-
References
-
Selective Demethylation: Yamaguchi, S., et al. (1999).[1][6][7] "Regioselective demethylation of 2,6-dimethoxybenzaldehydes with magnesium iodide etherate." Tetrahedron Letters, 40(41), 7363-7365.[1][6] Link[7]
-
Benzofuran Synthesis: Kwiecień, H., et al. (2013).[1] "Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives." Journal of Chemistry, 2013, Article ID 183717.[1] Link
-
Chlorination Protocol: Yang, J., et al. (2013).[1] "Facile and Selective Synthesis of Benzoyl Chlorides." Asian Journal of Chemistry, 25(5), 2865.[1] (Adapted protocol for activated aromatics). Link
-
General Benzofuran Reactivity: De Luca, L., et al. (2007).[1] "A Facile Approach to the Synthesis of Chiral 2-Substituted Benzofurans." Journal of Organic Chemistry, 72(10), 3955-3957.[1] Link
Sources
- 1. CN105777529A - Method for selective demethylation of ortho-trimethoxybenzene compounds - Google Patents [patents.google.com]
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- 3. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
- 4. Selective demethylation reactions of biomass-derived aromatic ether polymers for bio-based lignin chemicals - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC02867D [pubs.rsc.org]
- 5. researchgate.net [researchgate.net]
- 6. 2,6-二甲氧基苯甲醛 99% | Sigma-Aldrich [sigmaaldrich.com]
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